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Compound of Interest

Compound Name: Silicon orthophosphate

Cat. No.: B078876

This document provides essential safety and logistical information for the proper disposal of
silicon orthophosphate (CAS No. 12037-47-7) in research and drug development
environments. The following procedures are designed to ensure the safety of laboratory
personnel and compliance with environmental regulations.

Immediate Safety and Hazard Information

Silicon orthophosphate is a solid chemical that requires careful handling. The primary
immediate hazard is its potential to cause serious eye damage.[1][2] Furthermore, when in
contact with water or moisture, it can form phosphoric acid, which may render the waste
corrosive.[2] Waste material that exhibits the characteristic of corrosivity (pH <2 or >12.5) is
classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA)
in the United States, with the waste code D002.[2]

Hazard Classification & Data Reference

GHS Hazard Statement H318: Causes serious eye damage
Signal Word Danger

Primary Route of Exposure Eyes, Skin, Inhalation

RCRA Hazardous Waste Potential D002 (Corrosivity) when wet

CAS Number 12037-47-7
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Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of
silicon orthophosphate waste.

Step 1: Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including:
o Safety glasses with side shields or chemical splash goggles.
o Chemical-resistant gloves (e.g., nitrile).
o Alab coat.

Step 2: Waste Collection

Do not dispose of silicon orthophosphate down the drain or in the regular trash.[3]

o Collect all solid silicon orthophosphate waste, including contaminated materials like
weighing paper or spill cleanup debris, in a designated waste container.

e The container must be clean, dry, and made of a material compatible with the chemical. A
high-density polyethylene (HDPE) container with a secure, screw-top lid is recommended.

o Keep the container tightly closed except when adding waste to prevent the absorption of
moisture.[2]

Step 3: Labeling of Waste Container
o Immediately label the waste container as soon as the first particle of waste is added.
e The label must include:

o The words "Hazardous Waste".[4]

o The full chemical name: "Silicon Orthophosphate”. Do not use abbreviations.[4]
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o The date on which waste was first added to the container (the "accumulation start date").

[4]

o A clear indication of the associated hazards (e.g., "Corrosive when wet," "Causes Serious
Eye Damage").

Step 4: Storage of Waste

Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[5][6]

e The storage area should be cool, dry, and well-ventilated.[2]

o Ensure the container is stored away from incompatible materials, particularly agueous
solutions and sources of water.

» Store acids and bases separately.[5]
Step 5: Arranging for Disposal

e Once the container is full or has been in accumulation for the maximum allowable time per
your institution's policy (typically not exceeding one year), arrange for its disposal.[5]

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.[6][7]

» Do not attempt to transport the waste off-site yourself.
Experimental Protocols
Corrosivity Determination (EPA Method 1110A)

To definitively determine if the silicon orthophosphate waste is hazardous due to corrosivity,
a representative sample can be tested. This is particularly important if the waste has been
exposed to moisture.

o Objective: To measure the pH of the waste material when mixed with an equivalent weight of
water.
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o Methodology:

o Arepresentative sample of the solid waste is obtained.

[¢]

The sample is mixed with an equal weight of reagent water.

[¢]

The mixture is stirred vigorously and allowed to stand for 5 minutes.

[e]

The pH of the aqueous phase is measured using a calibrated pH meter.

o

A pH value less than or equal to 2, or greater than or equal to 12.5, indicates that the
waste exhibits the characteristic of corrosivity.

Disposal Pathway Diagram

The following diagram illustrates the decision-making process for the proper disposal of silicon
orthophosphate.
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Caption: Decision workflow for silicon orthophosphate waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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